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Compound of Interest

Compound Name:
2-(3-(Dimethylamino)-1-

methoxyallylidene)malononitrile

Cat. No.: B135978 Get Quote

This guide provides a comprehensive overview of the safety and hazard information for 2-(3-
(Dimethylamino)-1-methoxyallylidene)malononitrile, a chemical intermediate used in the

synthesis of various compounds. The following sections detail its hazard classification,

toxicological data, and essential experimental protocols for safe handling, storage, and

emergency procedures, tailored for researchers, scientists, and drug development

professionals.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. For 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile, the classification indicates that it is an irritant and harmful if

swallowed.
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Category Classification

GHS Pictogram GHS07 (Exclamation Mark)[1][2][3]

Signal Word Warning[1][2][3]

Hazard Statements

H302: Harmful if swallowed[1][2][3] H315:

Causes skin irritation[1][2][3] H319: Causes

serious eye irritation[1][2][3] H335: May cause

respiratory irritation[1][2][3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray[1][2][3][4]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[1][2][3][4]

Hazard Codes Xi: Irritant[1][2][3]

Toxicological Data
Specific quantitative toxicological data, such as LD50 values for 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile, is not readily available in the provided search results. The

hazard classification is based on its irritant properties and acute oral toxicity. It is important to

note that the related compound, malononitrile, is highly toxic and can release cyanide.[5][6]

While not directly applicable, this underscores the need for cautious handling of compounds

containing the malononitrile moiety.

Experimental Protocols
Adherence to strict safety protocols is mandatory when handling 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
A foundational aspect of safe handling involves the consistent use of appropriate personal

protective equipment.
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Eye Protection: Wear chemical safety goggles that comply with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][8]

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin exposure.

[7][8]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7][8]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the compound.

Handling:

Use in a well-ventilated area, preferably under a chemical fume hood.[7][9]

Avoid the formation of dust and aerosols.[7][9]

Do not breathe dust, vapor, mist, or gas.[7]

Do not get in eyes, on skin, or on clothing.[7]

Wash hands thoroughly after handling.[9]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

In case of Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at

least 15 minutes. Seek medical advice.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/14594.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/14594.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/14594.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR7853_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR7853_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR7853_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR7853_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125275000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If

skin irritation persists, call a physician.[9]

In case of Ingestion: If swallowed, seek immediate medical assistance.[7] Do NOT induce

vomiting.[9]

In case of Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[9]

Spill Response:

Ensure adequate ventilation.[4]

Evacuate personnel to safe areas.[7]

Use personal protective equipment.[7]

Sweep up and shovel into suitable containers for disposal. Avoid dust formation.[7]

Safety Workflow
The following diagram illustrates the logical workflow for ensuring safety when working with 2-
(3-(Dimethylamino)-1-methoxyallylidene)malononitrile.
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Caption: Workflow for safe handling of 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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